Cas no 1270508-30-9 (2-(3-bromo-4-fluorophenyl)piperidine)

• Product Name: 2-(3-bromo-4-fluorophenyl)piperidine
• CAS No: 1270508-30-9
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• MDL: MFCD18705417
• CID: 5243258
• Update Time: 2025-11-01

2-(3-bromo-4-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-fluorophenyl)piperidine

• MDL： MFCD18705417
• Inchi： 1S/C11H13BrFN/c12-9-7-8(4-5-10(9)13)11-3-1-2-6-14-11/h4-5,7,11,14H,1-3,6H2
• InChI Key： IAOPSJBHQNIFNG-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=C(F)C(Br)=C1

Additional information on 2-(3-bromo-4-fluorophenyl)piperidine

2-(3-Bromo-4-Fluorophenyl)Piperidine: A Comprehensive Overview

2-(3-Bromo-4-Fluorophenyl)Piperidine (CAS No. 1270508-30-9) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its piperidine ring fused with a bromo-fluoro-substituted phenyl group, exhibits intriguing properties that make it a valuable molecule for research and potential therapeutic applications.

The molecular structure of 2-(3-Bromo-4-Fluorophenyl)Piperidine is defined by its piperidine core, a six-membered ring containing one nitrogen atom, which is connected to a phenyl group substituted with bromine at the 3-position and fluorine at the 4-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its reactivity and biological activity. Recent studies have highlighted the importance of such halogenated aromatic systems in modulating the pharmacokinetic profiles of piperidine derivatives.

From a synthetic perspective, 2-(3-Bromo-4-Fluorophenyl)Piperidine can be synthesized through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis method depends on the availability of starting materials and the desired regioselectivity. For instance, Buchwald-Hartwig amination has emerged as a powerful tool for constructing aryl-piperidine bonds, offering high yields and excellent control over stereochemistry. This approach has been extensively documented in recent literature, underscoring its efficiency in synthesizing complex piperidine derivatives.

The pharmacological profile of 2-(3-Bromo-4-Fluorophenyl)Piperidine is another area of intense research interest. Preclinical studies have demonstrated that this compound exhibits potent activity against various targets, including kinase enzymes and G-protein coupled receptors (GPCRs). Its ability to modulate these targets makes it a promising candidate for treating conditions such as cancer, inflammation, and neurological disorders. Notably, recent investigations have explored its role as a kinase inhibitor, where it has shown remarkable selectivity towards certain oncogenic kinases.

In terms of biological activity, 2-(3-Bromo-4-Fluorophenyl)Piperidine has been found to possess favorable pharmacokinetic properties, including good absorption and moderate plasma protein binding. These attributes enhance its bioavailability and make it suitable for systemic administration. Furthermore, its metabolic stability has been evaluated in vitro using human liver microsomes, revealing that it undergoes minimal phase I metabolism, which could contribute to its prolonged half-life in vivo.

The application of 2-(3-Bromo-4-Fluorophenyl)Piperidine extends beyond traditional pharmaceutical research. It serves as a valuable building block in the construction of more complex molecules with enhanced therapeutic potential. For example, researchers have utilized this compound as an intermediate in the synthesis of multi-targeted agents designed to address complex diseases such as Alzheimer's disease and diabetes mellitus.

From an environmental standpoint, understanding the ecotoxicological impact of 2-(3-Bromo-4-Fluorophenyl)Piperidine is crucial for its safe handling and disposal. Recent eco-toxicity studies have indicated that this compound exhibits low acute toxicity to aquatic organisms under standard testing conditions. However, long-term exposure studies are still needed to fully assess its environmental footprint.

In conclusion, 2-(3-Bromo-4-Fluorophenyl)Piperidine (CAS No. 1270508-30-9) stands out as a significant molecule in contemporary chemical research due to its unique structure, versatile synthetic routes, and promising pharmacological properties. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in drug discovery and development.